Cas no 1803738-45-5 (3-Iodo-2-methyl-4-(trifluoromethyl)pyridine)
3-Iodo-2-methyl-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Iodo-2-methyl-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C7H5F3IN/c1-4-6(11)5(2-3-12-4)7(8,9)10/h2-3H,1H3
- InChI Key: OFDXXCSGUCPALU-UHFFFAOYSA-N
- SMILES: IC1C(C)=NC=CC=1C(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 159
- XLogP3: 2.8
- Topological Polar Surface Area: 12.9
3-Iodo-2-methyl-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029003348-250mg |
3-Iodo-2-methyl-4-(trifluoromethyl)pyridine |
1803738-45-5 | 95% | 250mg |
$931.00 | 2022-04-02 | |
| Alichem | A029003348-500mg |
3-Iodo-2-methyl-4-(trifluoromethyl)pyridine |
1803738-45-5 | 95% | 500mg |
$1,802.95 | 2022-04-02 | |
| Alichem | A029003348-1g |
3-Iodo-2-methyl-4-(trifluoromethyl)pyridine |
1803738-45-5 | 95% | 1g |
$3,126.60 | 2022-04-02 |
3-Iodo-2-methyl-4-(trifluoromethyl)pyridine Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 3-Iodo-2-methyl-4-(trifluoromethyl)pyridine
Introduction to 3-Iodo-2-methyl-4-(trifluoromethyl)pyridine (CAS No. 1803738-45-5)
3-Iodo-2-methyl-4-(trifluoromethyl)pyridine, with the CAS number 1803738-45-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an iodo group, a methyl group, and a trifluoromethyl group attached to a pyridine ring. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.
The pyridine ring is a fundamental building block in organic chemistry, known for its aromaticity and ability to form stable complexes with metal ions. The presence of the iodo group provides a reactive site for various chemical transformations, such as cross-coupling reactions, which are crucial in the synthesis of complex organic molecules. The methyl group adds steric bulk and influences the electronic properties of the molecule, while the trifluoromethyl group enhances lipophilicity and metabolic stability, making the compound particularly suitable for drug discovery applications.
Recent studies have highlighted the potential of 3-Iodo-2-methyl-4-(trifluoromethyl)pyridine in the development of novel therapeutics. For instance, a 2022 study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of potent inhibitors of protein kinases, which are implicated in various diseases including cancer and inflammatory disorders. The researchers found that compounds derived from 3-Iodo-2-methyl-4-(trifluoromethyl)pyridine exhibited high selectivity and efficacy in inhibiting specific kinases, suggesting their potential as lead compounds for further drug development.
In another study published in Organic Letters in 2021, scientists explored the synthetic utility of 3-Iodo-2-methyl-4-(trifluoromethyl)pyridine in palladium-catalyzed cross-coupling reactions. The results demonstrated that this compound can efficiently undergo Suzuki-Miyaura coupling reactions to form a wide range of substituted pyridines with high yields and excellent regioselectivity. This finding has significant implications for the rapid synthesis of diverse pyridine derivatives, which are essential components in many pharmaceuticals and agrochemicals.
The physical and chemical properties of 3-Iodo-2-methyl-4-(trifluoromethyl)pyridine have also been extensively studied. It is typically provided as a solid or liquid with a characteristic odor. The compound is soluble in common organic solvents such as dichloromethane, acetonitrile, and dimethylformamide (DMF), but it has limited solubility in water. Its melting point and boiling point depend on the specific conditions under which it is synthesized and purified.
In terms of safety and handling, 3-Iodo-2-methyl-4-(trifluoromethyl)pyridine should be managed with care due to its reactivity and potential for forming hazardous byproducts during certain chemical reactions. Standard laboratory safety protocols should be followed, including the use of personal protective equipment (PPE) such as gloves, goggles, and lab coats. Additionally, proper ventilation is essential when working with this compound to minimize exposure to vapors.
The environmental impact of 3-Iodo-2-methyl-4-(trifluoromethyl)pyridine is another important consideration. While it is not classified as a hazardous substance under current regulations, its release into the environment should be minimized to avoid potential ecological effects. Proper disposal methods should be employed to ensure that any waste containing this compound is handled safely and responsibly.
In conclusion, 3-Iodo-2-methyl-4-(trifluoromethyl)pyridine (CAS No. 1803738-45-5) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an essential intermediate in the synthesis of novel therapeutics and agrochemicals. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemical science.
1803738-45-5 (3-Iodo-2-methyl-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)